Cas no 1361831-87-9 (4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361831-87-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4993300
• Update Time: 2025-09-20

4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-10-5-4-7(6-9(10)13(17,18)19)8-2-1-3-11(15)12(8)16/h1-6H
• InChI Key： LGJRKIOUSMKCJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl

4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361831-87-9)

The compound 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl, identified by the CAS registry number 1361831-87-9, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility. The presence of multiple halogen substituents—specifically chlorine atoms at positions 2, 3, and 4', and a trifluoromethyl group at position 3'—confers distinctive chemical and physical characteristics to this molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl through a variety of methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the controlled assembly of complex aromatic systems. These methods have been optimized to achieve high yields and selectivity, making this compound accessible for both research and commercial purposes. The synthesis of such halogenated biphenyl derivatives is particularly challenging due to the potential for side reactions and the need for precise control over substitution patterns.

Research into the properties of 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl has revealed its exceptional stability under harsh conditions. This stability is attributed to the electron-withdrawing effects of the chlorine and trifluoromethyl groups, which enhance the compound's resistance to oxidation and thermal degradation. Such properties make it an attractive candidate for applications in high-performance materials, including advanced polymers and electronic devices.

In terms of biological activity, recent studies have explored the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for interactions with specific protein targets, making it a promising candidate for therapeutic agents. For instance, investigations into its anti-inflammatory and antioxidant properties have shown significant potential in preclinical models. These findings underscore the importance of further research into its pharmacokinetics and bioavailability.

The environmental impact of 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl has also been a topic of interest in recent years. Given its widespread use in industrial applications, understanding its fate in natural ecosystems is crucial for sustainable practices. Studies have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term effects on aquatic and terrestrial environments.

From a technological standpoint, the integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Advanced quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its chemical behavior in various reaction conditions.

In conclusion, 4'-Chloro-2,3-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361831-87-9) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and properties of this compound, it remains a focal point for innovation in materials science, pharmacology, and environmental chemistry.